![molecular formula C7H11ClN2S B1370350 2-Methyl-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine;hydrochloride CAS No. 192869-83-3](/img/structure/B1370350.png)
2-Methyl-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine;hydrochloride
Overview
Description
2-Methyl-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine;hydrochloride is a chemical compound that is used in the preparation of thiazolopyridine and tetrahydrothiazolopyridine derivatives . It is a useful research chemical .
Synthesis Analysis
The synthesis of 5-METHYL-4,5,6,7-TETRAHYDRO [1,3]THIAZOLO [5,4-C]PYRIDIN-2-AMINE, a related compound, has been reported. It is synthesized from 1-Methyl-4-piperidone and Cyanamide .Scientific Research Applications
Synthesis of Thiazolopyridine and Tetrahydrothiazolopyridine Derivatives
This compound serves as a precursor in the synthesis of various thiazolopyridine and tetrahydrothiazolopyridine derivatives . These derivatives are of interest due to their potential pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
Development of Antithrombotic Agents
The compound is utilized in the preparation of N-(2-acetylamino benzyl or 2-acetylamino heterocyclic methyl) thiazole-2-carboxamide derivatives, which are explored as antithrombotic drugs . These derivatives inhibit thrombin, a key enzyme in the blood coagulation process, and are valuable for preventing thrombosis.
Research on Factor Xa Inhibitors
It is also employed in synthesizing diacylhydrazine derivatives, which act as Factor Xa inhibitors . Factor Xa plays a crucial role in the coagulation cascade, and its inhibition is a promising strategy for developing new anticoagulants.
Chemical Property Studies
The compound’s boiling point, density, and pKa have been predicted, which aids in understanding its behavior in various chemical environments . This information is crucial for researchers to manipulate the compound in different synthetic pathways.
Safety and Handling Research
Research into the safety profile of this compound includes its hazard statements and precautionary statements . Understanding these aspects is essential for researchers to handle the compound safely in a laboratory setting.
Exploration of Physical Properties
The compound’s physical properties, such as solubility in different solvents and storage conditions, have been investigated . This knowledge is vital for its application in various research and development processes.
Mechanism of Action
Target of Action
It is used in the synthesis of certain biochemical compounds , suggesting that it may interact with various biological targets.
Biochemical Pathways
Given its use in the synthesis of certain biochemical compounds , it may influence various biochemical pathways.
Result of Action
It’s known that the compound is used in the synthesis of certain biochemical compounds , which suggests it may have significant molecular and cellular effects.
properties
IUPAC Name |
2-methyl-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2S.ClH/c1-5-9-6-2-3-8-4-7(6)10-5;/h8H,2-4H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHHYSLPVAOSCOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)CNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine;hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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